Cas no 61363-96-0 (Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester)

Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester structure
61363-96-0 structure
Product Name:Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester
CAS No:61363-96-0
MF:C8H11ClO3
MW:190.624141931534
CID:482264
PubChem ID:12355052
Update Time:2025-04-19

Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester
    • but-3-enyl 2-chloro-3-oxobutanoate
    • DTXSID10493661
    • 61363-96-0
    • But-3-en-1-yl 2-chloro-3-oxobutanoate
    • Inchi: 1S/C8H11ClO3/c1-3-4-5-12-8(11)7(9)6(2)10/h3,7H,1,4-5H2,2H3
    • InChI Key: OUTRESZNHQKXJR-UHFFFAOYSA-N
    • SMILES: ClC(C(C)=O)C(=O)OCCC=C

Computed Properties

  • Exact Mass: 190.03973
  • Monoisotopic Mass: 190.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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